Cas no 6051-67-8 (2-(4-Carboxyphenyl)-2-oxoacetic acid)

2-(4-Carboxyphenyl)-2-oxoacetic acid structure
6051-67-8 structure
Product Name:2-(4-Carboxyphenyl)-2-oxoacetic acid
CAS No:6051-67-8
MF:C9H6O5
MW:194.140943050385
CID:525259
Update Time:2023-08-03

2-(4-Carboxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-carboxy-a-oxo-
    • Terephthalonicacid (8CI)
    • 4-(carboxycarbonyl)benzoic acid
    • 2-(4-Carboxyphenyl)-2-oxoacetic acid
    • Benzeneacetic acid, 4-carboxy-alpha-oxo-
    • Inchi: 1S/C9H6O5/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,11,12)(H,13,14)
    • InChI Key: HZUNZWYHHZWZHB-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 262
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.7

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